Cas no 15103-48-7 (2-Pyridinesulfonic acid)

• Product Name: 2-Pyridinesulfonic acid
• CAS No: 15103-48-7
• MF: C₅H₅NO₃S
• MW: 159.163100004196
• MDL: MFCD00234080
• CID: 50022
• PubChem ID: 87558173
• Update Time: 2025-06-08

2-Pyridinesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Pyridine-2-sulfonic acid
• 2-Pyridinesulfonic acid
• pyridine-2-sulfonate
• pyridine-sulfonic acid
• Vonoprazan Impurity 37
• 2-PYRIDINESULPHONIC ACID
• Pyridine-2-sulphonic acid
• 2-Pyridinesulfonic acid 97%
• Pyridine-2-sulfonic acid ,98%
• Pyridinesulfonic acid
• 2-Pyridinesulfonic acid (8CI)(9CI)
• alpha-Pyridinesulfonic acid
• Sulfopyridin
• Pyridine-2-sulfonicacid
• .alpha.-Pyridinesulfonic acid
• KZVLNAGYSAKYMG-UHFFFAOYSA-
• NSC5081
• KZVLNAGYSAKYMG-UHFFFAOYSA-N
• OR5272
• AKOS015854380
• pyroxsulam TP4
• AM100276
• CS-W017951
• AC-907/25004413
• DTXSID00164696
• GS-5973
• W-205712
• A809109
• FT-0613394
• 15103-48-7
• InChI=1/C5H5NO3S/c7-10(8,9)5-3-1-2-4-6-5/h1-4H,(H,7,8,9)
• H10598
• NSC-5081
• SCHEMBL34548
• MFCD00234080
• NSC 5081
• SY051067
• SCHEMBL3863285
• P1647
• 2-Pyridinesulfonic acid, 97%
• UNII-437T6G8UUP
• 437T6G8UUP
• pyridine sulfonic acid
• DB-081048
• pyridine, 2-sulpho-

• MDL： MFCD00234080
• Inchi： 1S/C5H5NO3S/c7-10(8,9)5-3-1-2-4-6-5/h1-4H,(H,7,8,9)
• InChI Key： KZVLNAGYSAKYMG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)(=O)(=O)O

Computed Properties

• Exact Mass: 158.99900
• Monoisotopic Mass: 158.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.509
• Melting Point: 252°C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.576
• Water Partition Coefficient: almost transparency
• PSA: 75.64000
• LogP: 1.40910
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

2-Pyridinesulfonic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2585 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Inert atmosphere,Room Temperature(BD149747)
• Risk Phrases：R34

Additional information on 2-Pyridinesulfonic acid

Comprehensive Overview of 2-Pyridinesulfonic Acid (CAS No. 15103-48-7): Properties, Applications, and Industry Insights

2-Pyridinesulfonic acid (CAS No. 15103-48-7), also known as pyridine-2-sulfonic acid, is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical formulations, and specialty chemical research. This sulfonated pyridine derivative features a unique molecular structure combining a pyridine ring with a sulfonic acid group, granting it exceptional solubility in polar solvents and making it valuable for diverse chemical transformations.

The growing interest in heterocyclic sulfonic acids like 2-Pyridinesulfonic acid stems from their role as intermediates in drug development, particularly for antiviral and antibacterial agents. Recent studies highlight its potential in creating biodegradable catalysts and green chemistry applications, aligning with the global push toward sustainable chemical processes. Researchers frequently search for "2-Pyridinesulfonic acid solubility" and "CAS 15103-48-7 synthesis method," reflecting practical industry concerns.

From a molecular perspective, 15103-48-7 exhibits amphoteric properties due to its basic nitrogen and acidic sulfonic group, enabling participation in both acid-base and coordination chemistry. This dual functionality explains its popularity in designing metal-organic frameworks (MOFs) and pharmaceutical salts. Analytical techniques like HPLC purification and NMR characterization are commonly employed for quality control, as evidenced by frequent searches for "2-Pyridinesulfonic acid purity analysis."

In material science, pyridine-2-sulfonic acid derivatives contribute to advanced polymer modification and corrosion inhibition systems. The compound's ability to form stable complexes with transition metals makes it valuable for electroplating additives and catalytic systems. Industry professionals often inquire about "2-Pyridinesulfonic acid stability" and "storage conditions for CAS 15103-48-7," underscoring practical handling considerations.

The synthesis of 15103-48-7 typically involves sulfonation of pyridine derivatives, with modern methods emphasizing atom-efficient protocols and low-waste processes. Recent patent literature reveals innovative applications in electronic materials and battery electrolytes, correlating with rising searches for "2-Pyridinesulfonic acid energy applications." Regulatory databases confirm its approval for use in multiple jurisdictions under standard safety protocols.

Quality specifications for 2-Pyridinesulfonic acid vary by application, with pharmaceutical grades requiring ≥99% purity and stringent heavy metal limits. Analytical certificates typically include parameters like melting point range (280-285°C dec.) and water content, addressing common queries about "CAS 15103-48-7 technical data." The compound's hygroscopic nature necessitates proper packaging, explaining frequent searches for "handling 2-Pyridinesulfonic acid."

Emerging research explores 15103-48-7 in bioconjugation chemistry and proteomics, where its reactive groups enable selective protein modifications. This aligns with increasing interest in "pyridine sulfonic acids in biotech" across scientific literature. The compound's low ecotoxicity profile compared to aromatic sulfonates makes it attractive for environmentally benign formulations.

Market analysis indicates steady demand growth for 2-Pyridinesulfonic acid, particularly in Asia-Pacific pharmaceutical hubs. Suppliers differentiate offerings through custom synthesis services and application-specific grades, responding to searches for "CAS 15103-48-7 suppliers" and "bulk pricing." Technological advancements in continuous flow synthesis may further optimize production economics for this specialty chemical.